Cas no 1094508-93-6 (2-(2,4-dimethylphenyl)morpholine)

2-(2,4-Dimethylphenyl)morpholine is a morpholine derivative featuring a substituted phenyl ring, which enhances its utility in organic synthesis and pharmaceutical applications. The compound’s structural framework combines the rigidity of the aromatic ring with the flexibility of the morpholine moiety, making it a versatile intermediate for the development of bioactive molecules. Its key advantages include improved solubility and stability compared to simpler morpholine derivatives, as well as potential selectivity in binding interactions due to the steric and electronic effects of the dimethylphenyl group. This compound is particularly valuable in medicinal chemistry for the design of targeted therapeutics and in material science for specialized polymer modifications.
2-(2,4-dimethylphenyl)morpholine structure
1094508-93-6 structure
Product Name:2-(2,4-dimethylphenyl)morpholine
CAS No:1094508-93-6
MF:C12H17NO
MW:191.269483327866
CID:4571382
PubChem ID:43169334
Update Time:2025-10-12

2-(2,4-dimethylphenyl)morpholine Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-dimethylphenyl)morpholine
    • Inchi: 1S/C12H17NO/c1-9-3-4-11(10(2)7-9)12-8-13-5-6-14-12/h3-4,7,12-13H,5-6,8H2,1-2H3
    • InChI Key: RTMGSKWGXJECPV-UHFFFAOYSA-N
    • SMILES: N1CCOC(C2=CC=C(C)C=C2C)C1

Computed Properties

  • Exact Mass: 191.131014166g/mol
  • Monoisotopic Mass: 191.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 21.3Ų

2-(2,4-dimethylphenyl)morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B417605-10mg
2-(2,4-Dimethylphenyl)morpholine
1094508-93-6
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$ 50.00 2022-06-07
TRC
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$ 185.00 2022-06-07
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$ 295.00 2022-06-07
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Enamine
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Additional information on 2-(2,4-dimethylphenyl)morpholine

2-(2,4-Dimethylphenyl)Morpholine: A Comprehensive Overview

The compound 2-(2,4-Dimethylphenyl)Morpholine, also known by its CAS number 1094508-93-6, is a fascinating molecule with a rich structure and diverse applications. This compound belongs to the class of morpholines, which are six-membered heterocyclic compounds containing an oxygen atom and an amine group. The 2-(2,4-Dimethylphenyl) substituent adds complexity to the molecule, enhancing its chemical properties and making it a subject of interest in various fields of research.

Recent studies have highlighted the potential of 2-(2,4-Dimethylphenyl)Morpholine in the pharmaceutical industry. Researchers have explored its role as a building block for drug development, particularly in the synthesis of bioactive compounds. Its unique structure allows for easy functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that certain derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, making them potential candidates for treating chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmaceutical applications, 2-(2,4-Dimethylphenyl)Morpholine has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies. A 2023 paper in *Advanced Materials* reported that incorporating this compound into MOFs significantly improved their gas adsorption capacities, particularly for CO₂ and CH₄.

The synthesis of 2-(2,4-Dimethylphenyl)Morpholine involves a multi-step process that typically begins with the preparation of the morpholine ring. This is followed by nucleophilic substitution or coupling reactions to introduce the (2,4-dimethylphenyl) group. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, the use of palladium catalysts has enabled selective coupling reactions under mild conditions, reducing energy consumption and waste generation.

From an environmental perspective, understanding the degradation pathways of 2-(2,4-Dimethylphenyl)Morpholine is crucial for assessing its ecological impact. Studies have shown that this compound undergoes microbial degradation under aerobic conditions, with complete mineralization occurring within 30 days under controlled laboratory settings. However, further research is needed to evaluate its persistence in natural environments and potential risks to aquatic ecosystems.

In conclusion, 2-(2,4-Dimethylphenyl)Morpholine (CAS No: 1094508-93-6) is a versatile compound with significant potential across multiple disciplines. Its role as a key intermediate in drug discovery and materials science underscores its importance in modern chemistry. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to make even greater contributions to scientific advancements.

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